2,6-Dinitro-4-[(trifluoromethyl)thio]phenol

• IUPAC Name: 2,6-dinitro-4-(trifluoromethylsulfanyl)phenol
• InChI: InChI=1S/C7H3F3N2O5S/c8-7(9,10)18-3-1-4(11(14)15)6(13)5(2-3)12(16)17/h1-2,13H
• InChI Key: YEMXKBHHDGXFAE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])O)[N+](=O)[O-])SC(F)(F)F
• Molecular Formula: C7H3F3N2O5S
• Molecular Weight: 284.17 g/mol

Description

2,6-Dinitro-4-[(trifluoromethyl)thio]phenol (DNTTP) is an organosulfur compound used in various scientific research applications. It is a powerful reagent that can be used in a number of different reactions, including organic synthesis, electrochemical synthesis, and chemical analysis. This compound has been studied extensively in recent years due to its unique properties, which make it an ideal reagent for a variety of applications.

Scientific Research Applications

2,6-Dinitro-4-[(trifluoromethyl)thio]phenol has a number of scientific research applications, including organic synthesis, electrochemical synthesis, and chemical analysis. It can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. It can also be used in electrochemical synthesis to create electrochemical cells, which can be used for a number of different applications. Additionally, this compound can be used in chemical analysis to detect and quantify various compounds in a sample.

Mechanism of Action

The mechanism of action of 2,6-Dinitro-4-[(trifluoromethyl)thio]phenol is not fully understood. However, it is believed that the compound acts as an oxidizing agent, which helps to break down molecules into simpler components. Additionally, it is believed that the compound can also be used to catalyze certain reactions, such as the oxidation of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are largely unknown. However, it is believed that the compound may have an effect on certain enzymes, which could lead to changes in the metabolic processes of the body. Additionally, it is possible that the compound could have an effect on the nervous system, as it has been shown to have an effect on certain neurotransmitters.

Advantages and Limitations for Lab Experiments

The use of 2,6-Dinitro-4-[(trifluoromethyl)thio]phenol in lab experiments has a number of advantages. It is a powerful reagent that can be used to synthesize a variety of compounds, including pharmaceuticals, agrochemicals, and polymers. Additionally, it can be used in electrochemical synthesis to create electrochemical cells, which can be used for a number of different applications. However, there are also some limitations to using this compound in lab experiments. The compound is highly reactive and can be dangerous if not handled properly. Additionally, it is expensive and can be difficult to obtain.

Future Directions

The future of 2,6-Dinitro-4-[(trifluoromethyl)thio]phenol is promising. It has a number of potential applications in the fields of organic synthesis, electrochemical synthesis, and chemical analysis. Additionally, it may have potential applications in the field of medicine, as it has been shown to have an effect on certain neurotransmitters. Additionally, further research is needed to determine the biochemical and physiological effects of this compound, as well as its potential for use in drug development. Finally, further research is needed to determine the optimal conditions for using this compound in lab experiments.

Synthesis Methods

2,6-Dinitro-4-[(trifluoromethyl)thio]phenol can be synthesized through a number of different methods, including electrochemical synthesis and organic synthesis. Electrochemical synthesis involves the use of an anode and a cathode in a solution of this compound, which results in the formation of the compound. Organic synthesis involves the use of a variety of reagents, such as sodium hydroxide and sulfuric acid, to form the compound. Both methods are effective in producing high-quality this compound.